Cas no 281-19-6 (1,3,5,7-Tetraazabicyclo[3.3.1]nonane)

• Product Name: 1,3,5,7-Tetraazabicyclo[3.3.1]nonane
• CAS No: 281-19-6
• MF: C₅H₁₂N₄
• MW: 128.175580024719
• CID: 265652
• PubChem ID: 12528105
• Update Time: 2025-04-19

1,3,5,7-Tetraazabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetraazabicyclo[3.3.1]nonane
• 1,5-Endomethylene-1,3,5,7-tetraazacyclooctane
• 1,3,5,7-tetrazabicyclo[3.3.1]nonane
• SCHEMBL549946
• 281-19-6
• DTXSID30501419
• AKOS006357735

• Inchi： 1S/C5H12N4/c1-6-2-9-4-7-3-8(1)5-9/h6-7H,1-5H2
• InChI Key： KJZXBZDPQCZOIV-UHFFFAOYSA-N
• SMILES： N12CNCN(CNC1)C2

Computed Properties

• Exact Mass: 128.10636
• Monoisotopic Mass: 128.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 85.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.54